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Compound of Interest

Compound Name: Olsalazine-13C6

Cat. No.: B12388789 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe handling and

disposal of Olsalazine-13C6, ensuring compliance with safety regulations and minimizing

environmental impact.

Chemical and Physical Properties
Olsalazine-13C6 is an isotopically labeled form of Olsalazine, an anti-inflammatory drug. While

specific data for the 13C6 variant is limited, its chemical behavior is expected to be nearly

identical to that of Olsalazine. The following table summarizes key properties of Olsalazine and

its sodium salt, which are critical for understanding its handling and disposal requirements.
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Property Value Source

Molecular Formula C₁₄H₁₀N₂O₆ [1]

Molar Mass 302.24 g/mol [1]

Appearance Solid Powder [2]

Solubility
Soluble in DMSO and

Methanol
[3]

Stability Stable under normal conditions [2]

Incompatible Materials Strong oxidizing agents [2]

Hazard Identification and Safety Precautions
Olsalazine and its sodium salt are classified with the following hazards:

Acute Toxicity, Oral, Category 4: Harmful if swallowed.[4]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation, Category 2A: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (single exposure), Category 3: May cause respiratory irritation.

[4][5]

Personal Protective Equipment (PPE): When handling Olsalazine-13C6, it is imperative to use

appropriate personal protective equipment:

Eye/Face Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a

NIOSH-approved respirator.[6]
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Step-by-Step Disposal Procedures
The proper disposal of Olsalazine-13C6 waste is crucial to prevent environmental

contamination and ensure laboratory safety. The following procedures are based on guidelines

for chemical waste disposal.

Step 1: Waste Characterization and Segregation

Determine if the Olsalazine-13C6 waste is classified as hazardous waste according to

federal, state, and local regulations.[6]

Segregate Olsalazine-13C6 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.[6]

Unused or Expired Product: Keep in its original or a clearly labeled, sealed container.[6]

Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that have

come into contact with Olsalazine-13C6 should be collected in a designated, sealed

waste container.

Step 2: On-Site Deactivation and Disposal (for small quantities, if permitted) For small

quantities of Olsalazine-13C6, if institutional and local regulations permit, the following

deactivation and disposal method can be used. This method is adapted from FDA guidelines

for the disposal of non-flush list medicines.[7][8]

Do Not Crush: Do not crush tablets or capsules if applicable.[6][7]

Mix with Unpalatable Substance: Mix the Olsalazine-13C6 waste with an undesirable

substance such as dirt, cat litter, or used coffee grounds.[6][7][8] This step makes the

chemical less appealing to prevent accidental ingestion.

Seal Securely: Place the mixture in a sealed container, such as a plastic bag, to prevent

leakage.[6][7]

Dispose in Trash: Dispose of the sealed container in the laboratory or household trash.[6][7]

Remove Personal Information: Ensure all personal or identifying information is removed from

the original product label before recycling or disposing of the empty container.[6][7]
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Step 3: Professional Waste Disposal For larger quantities or when required by regulations,

Olsalazine-13C6 waste must be disposed of through a licensed hazardous waste disposal

company.

Packaging: Ensure the waste is securely packaged and clearly labeled in accordance with

Department of Transportation (DOT) regulations.

Manifest: Complete all necessary waste manifest forms as required by the EPA's Resource

Conservation and Recovery Act (RCRA).[6]

Collection: Arrange for collection by a certified chemical waste disposal service.

Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and contamination.[6]

Ensure Ventilation: Make sure the area is well-ventilated. Avoid inhaling any dust.[6]

Wear PPE: Put on appropriate protective clothing, gloves, and eye/face protection. For larger

spills, a NIOSH-approved respirator may be necessary.[6]

Containment: Safely contain the source of the spill.[6]

Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,

labeled container for disposal. Avoid creating dust. For liquid spills, absorb with an inert

material and place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Olsalazine-13C6.
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Caption: Olsalazine-13C6 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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